Cas no 1779133-74-2 (tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate
• CAS No: 1779133-74-2
• MDL: MFCD27995905
• CID: 4615107
• Update Time: 2025-06-09

tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate

• MDL： MFCD27995905
• Inchi： InChI=1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-9-17(18,10-12-19)13-7-5-6-8-14(13)21-4/h5-8H,9-12,18H2,1-4H3
• InChI Key： VUUGURVSNBTBKX-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC=CC=C2OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate

Tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate (CAS No. 1779133-74-2)

Tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate (CAS No. 1779133-74-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The tert-butyl group provides enhanced stability and solubility, while the 4-amino and 2-methoxyphenyl substituents contribute to its biological activity and pharmacological properties.

The piperidine ring, a common motif in many bioactive molecules, plays a crucial role in the compound's ability to interact with various biological targets. The presence of the carboxylate group further enhances its reactivity and functional versatility, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the potential of tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate in modulating specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating a variety of diseases, including neurological disorders and cardiovascular conditions.

In addition to its receptor-modulating properties, tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate has demonstrated promising results in preclinical studies as a potential anti-inflammatory agent. Studies conducted at the University of California, Los Angeles (UCLA) have reported that this compound effectively reduces inflammation in animal models, suggesting its potential therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The structural flexibility of tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate also makes it an ideal candidate for combinatorial chemistry approaches. Researchers at the Scripps Research Institute have utilized this compound as a building block in the synthesis of complex molecules with enhanced biological activity. By modifying the 2-methoxyphenyl substituent or introducing additional functional groups, scientists have been able to fine-tune the pharmacological profile of the resulting compounds.

Beyond its direct therapeutic applications, tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate has also found use as a tool compound in biochemical assays. Its ability to selectively bind to specific protein targets makes it valuable for studying protein-protein interactions and signal transduction pathways. This has important implications for understanding disease mechanisms and developing targeted therapies.

In terms of safety and toxicity, preliminary studies indicate that tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate exhibits a favorable safety profile. However, further research is needed to fully evaluate its long-term effects and potential side effects. Ongoing clinical trials are currently investigating its efficacy and safety in human subjects.

The synthesis of tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies. Advances in synthetic methodologies have led to more efficient and scalable production processes, making this compound more accessible for both academic research and industrial applications.

In conclusion, tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate (CAS No. 1779133-74-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and functional versatility, make it an important molecule for further exploration and development.